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Compound of Interest

Compound Name: PQ1

Cat. No.: B610178

This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals interested in utilizing CRISPR-Cas9 technology to
investigate the multifaceted functions of Polyglutamine-Binding Protein 1 (PQBP1).

Introduction to PQBP1

Polyglutamine-Binding Protein 1 (PQBP1) is a highly conserved protein implicated in a range of
critical cellular processes. Primarily located in the nucleus, PQBP1 plays significant roles in
regulating gene transcription and pre-mRNA splicing by interacting with RNA polymerase Il and
components of the spliceosome.[1][2][3] Mutations in the PQBP1 gene are the cause of
Renpenning syndrome, an X-linked intellectual disability (XLID) characterized by microcephaly
and cognitive impairment.[3][4] Beyond its roles in neurodevelopment, emerging research has
identified PQBP1 as a key player in the innate immune system, where it acts as a cytosolic
sensor for viral DNA and pathological proteins, triggering the cGAS-STING signaling pathway.
[2][3][5] Furthermore, studies have revealed its involvement in modulating the FGF signaling
pathway, which is crucial for embryonic development.[1]

The CRISPR-Cas9 system offers a powerful and precise tool for creating knockout cell lines,
enabling researchers to dissect the specific contributions of PQBP1 to these diverse biological
pathways.

Application Note 1: Investigating PQBP1's Role in
Transcription and mRNA Splicing
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Obijective: To elucidate the function of PQBP1 in gene regulation by creating a PQBP1

knockout cell line and analyzing subsequent changes in the transcriptome and splicing
patterns.

Experimental Workflow for PQBP1 Knockout
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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